(E)-7-(but-2-en-1-yl)-1-(3-hydroxypropyl)-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
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Description
(E)-7-(but-2-en-1-yl)-1-(3-hydroxypropyl)-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Applications
One study explored the anticonvulsant action of Tridione (3, 5, 5-trimethyloxazolidine-2, 4-dione), highlighting its effectiveness in controlling seizures with minimal toxicity. This research underlines the potential of certain chemical compounds in managing epilepsy and related neurological disorders, contributing valuable data towards understanding how structurally complex molecules can influence neurochemical pathways and seizure control mechanisms (F. C. Thorne, 1945).
Diagnostic Marker Development
Another study presented the identification of a new marker for early diagnosis of 21-hydroxylase deficiency, showcasing the role of sophisticated chemical analysis in enhancing our capabilities to diagnose and monitor congenital disorders early in life. This research emphasizes the importance of chemical compounds in developing diagnostic tools and improving patient outcomes (S. Christakoudi, D. Cowan, N. Taylor, 2010).
Investigation of Therapeutic Agents
Research into the antiallergic effects of the new histamine H1-receptor antagonist tazifylline provides insight into the development of new therapeutic agents for treating allergies and possibly other histamine-related conditions. This study illustrates how chemical compounds are being explored for their therapeutic potential across various medical fields, contributing to the development of new treatment options (J. Ring et al., 1988).
Toxicity and Safety Evaluation
The evaluation of toxicant and carcinogen metabolites in the urine of e-cigarette users versus cigarette smokers highlights the role of chemical compounds in assessing the safety and health risks associated with different products. Such studies are crucial for public health and regulatory efforts, guiding policy and consumer choices based on scientific evidence of potential harm (S. Hecht et al., 2015).
Properties
IUPAC Name |
7-[(E)-but-2-enyl]-1-(3-hydroxypropyl)-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O3/c1-5-6-8-21-15(25)13-14(20(4)17(21)26)18-16-22(9-7-10-24)19-11(2)12(3)23(13)16/h5-6,12,24H,7-10H2,1-4H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIIMHZZFKNFMBM-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCN1C(=O)C2=C(N=C3N2C(C(=NN3CCCO)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/CN1C(=O)C2=C(N=C3N2C(C(=NN3CCCO)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.